Cas no 1702717-94-9 ({3-bromo-2-tert-butylpyrazolo1,5-apyrimidin-7-yl}methanamine)

• Product Name: {3-bromo-2-tert-butylpyrazolo1,5-apyrimidin-7-yl}methanamine
• CAS No: 1702717-94-9
• MF: C₁₁H₁₅BrN₄
• MW: 283.167600870132
• CID: 6439836
• PubChem ID: 103316946
• Update Time: 2025-05-20

{3-bromo-2-tert-butylpyrazolo1,5-apyrimidin-7-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {3-bromo-2-tert-butylpyrazolo1,5-apyrimidin-7-yl}methanamine
• EN300-1118015
• 1702717-94-9
• {3-bromo-2-tert-butylpyrazolo[1,5-a]pyrimidin-7-yl}methanamine

• Inchi： 1S/C11H15BrN4/c1-11(2,3)9-8(12)10-14-5-4-7(6-13)16(10)15-9/h4-5H,6,13H2,1-3H3
• InChI Key： OFBWPIXCQANOMU-UHFFFAOYSA-N
• SMILES： BrC1=C2N=CC=C(CN)N2N=C1C(C)(C)C

Computed Properties

• Exact Mass: 282.04801g/mol
• Monoisotopic Mass: 282.04801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.2Ų

Additional information on {3-bromo-2-tert-butylpyrazolo1,5-apyrimidin-7-yl}methanamine

Introduction to {3-bromo-2-tert-butylpyrazolo1,5-apyrimidin-7-yl}methanamine (CAS No. 1702717-94-9)

{3-bromo-2-tert-butylpyrazolo1,5-apyrimidin-7-yl}methanamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1702717-94-9, belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties. The presence of both bromine and tert-butyl substituents on the pyrazolo[1,5-a]pyrimidine core imparts distinct reactivity and potential biological activity, making it a valuable scaffold for the development of novel therapeutic agents.

The structural framework of {3-bromo-2-tert-butylpyrazolo1,5-apyrimidin-7-yl}methanamine consists of a fused bicyclic system, which is a hallmark of many bioactive molecules. The pyrazolo[1,5-a]pyrimidine core is particularly interesting due to its ability to interact with various biological targets, including enzymes and receptors. The bromine atom at the 3-position and the tert-butyl group at the 2-position serve as key functional handles for further chemical modification, allowing for the exploration of diverse pharmacophores.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. {3-bromo-2-tert-butylpyrazolo1,5-apyrimidin-7-yl}methanamine has emerged as a promising candidate in this context due to its structural similarity to known kinase inhibitors. Studies have demonstrated that this compound can exhibit inhibitory activity against certain kinases by binding to their active sites and disrupting their normal catalytic activity. This has opened up new avenues for the development of targeted therapies against various forms of cancer.

Furthermore, the tert-butyl group in {3-bromo-2-tert-butylpyrazolo1,5-apyrimidin-7-yl}methanamine not only enhances the compound's lipophilicity but also provides steric hindrance, which can be crucial for optimizing drug-like properties such as solubility and bioavailability. These features make it an attractive candidate for further optimization through structure-based drug design approaches. Computational modeling and molecular dynamics simulations have been employed to understand the binding interactions of this compound with biological targets, providing insights into its mechanism of action.

One of the most exciting aspects of {3-bromo-2-tert-butylpyrazolo1,5-apyrimidin-7-yl}methanamine is its potential in combination therapy. Preclinical studies have shown that when used in conjunction with other therapeutic agents, it can exhibit synergistic effects, leading to improved treatment outcomes. This is particularly relevant in the context of multi-drug resistance, where combination therapies are often required to overcome resistance mechanisms. The ability of this compound to modulate multiple pathways simultaneously makes it a versatile tool for therapeutic intervention.

The synthesis of {3-bromo-2-tert-butylpyrazolo1,5-apyrimidin-7-yl}methanamine involves a series of carefully orchestrated chemical reactions that highlight the expertise required in medicinal chemistry. The bromination step at the 3-position is particularly critical and requires precise control to ensure high yield and selectivity. Similarly, the introduction of the tert-butyl group at the 2-position demands careful optimization to avoid unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research purposes.

Recent advancements in analytical techniques have also contributed to a deeper understanding of {3-bromo-2-tert-butylpyrazolo1,5-apyrimidin-7-yl}methanamine's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its structure and confirming its identity. These tools provide critical data for characterizing intermediates and final products, ensuring the purity and consistency required for pharmaceutical applications.

The pharmacokinetic profile of {3-bromo-2-tert-butylpyrazolo1,5-a-pyrimidin}-7-ylmethanamine is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have begun to explore these aspects, providing valuable insights into its pharmacokinetic behavior. This information is crucial for designing clinical trials and determining appropriate dosing regimens.

In conclusion, {3-bromo--{2--tert--buty l}-pyrazolo[1 ,5--a]- pyrimidin--7-- ylmethanamine (CAS No. 1702717--94--9) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and biological activity make it a compelling candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and pharmacological properties，this compound is poised to play an important role in future medical treatments.